2-(4-ethoxyphenyl)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]acetamide
• InChI: InChI=1S/C21H25NO3/c1-2-25-19-9-7-16(8-10-19)13-20(23)22-15-21(24)12-11-17-5-3-4-6-18(17)14-21/h3-10,24H,2,11-15H2,1H3,(H,22,23)
• InChI Key: GHZLBYMHNVCJBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC2(CCC3=CC=CC=C3C2)O
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• CAS No.: 1421509-44-5

Description

2-(4-ethoxyphenyl)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H25NO3 and its molecular weight is 339.435. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research has investigated the metabolism of chloroacetamide herbicides, such as acetochlor, in human and rat liver microsomes, highlighting the metabolic pathways and the role of cytochrome P450 isoforms in the biotransformation of these compounds. These studies are crucial for understanding the environmental impact and health risks associated with the use of chloroacetamide herbicides in agriculture (Coleman et al., 2000).

Hydrogen, Stacking, and Halogen Bonding in N-Phenylacetamide Derivatives

Investigations into the structural, electronic, and interaction properties of N-phenylacetamide derivatives, including hydrogen bonding, stacking interactions, and halogen bonding, have been conducted. These studies provide insights into the molecular interactions that stabilize crystal packing and influence the physical properties of these compounds, which is valuable for the design of new materials and pharmaceuticals (Gouda et al., 2022).

Chemoselective Acetylation of Aminophenols

Research on the chemoselective acetylation of aminophenols to produce specific acetamide derivatives highlights the synthetic routes and optimization processes for producing intermediates used in pharmaceuticals. Such studies demonstrate the importance of catalyst selection and reaction conditions in achieving high selectivity and yield (Magadum & Yadav, 2018).

Synthesis and Biological Activity of Naphthalene Derivatives

The synthesis and evaluation of N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl) derivatives for their binding affinity and activity at sigma receptors underscore the therapeutic potential of naphthalene derivatives in drug development. Such compounds have shown promise in antiproliferative activity, suggesting potential applications in cancer research and treatment (Berardi et al., 2005).

Co-crystals and Salts of Quinoline Derivatives

Studies on the formation of co-crystals and salts of quinoline derivatives with amide bonds elucidate the structural aspects and interaction mechanisms that contribute to the stability and properties of these compounds. This research is relevant for the design of materials with specific optical, electronic, or pharmaceutical properties (Karmakar et al., 2009).